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Compound of Interest

Compound Name: SBI-115

Cat. No.: B1681503

Technical Support Center: SBI-115 Dissolution in
DMSO

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper handling of hygroscopic dimethyl sulfoxide (DMSO)
for the dissolution of SBI-115.

Frequently Asked Questions (FAQSs)

Q1: What is SBI-115 and what is its primary mechanism of action?

Al: SBI-115 is an experimental drug that functions as a potent and selective antagonist for the
G protein-coupled bile acid receptor 1 (GPBAR1), also known as TGR5.[1][2] By inhibiting
TGR5, SBI-115 can decrease intracellular cyclic adenosine monophosphate (CAMP) levels,
which in turn can inhibit the proliferation of certain cell types, such as cystic cholangiocytes.[3]

[4151[6]1[7]
Q2: What is the solubility of SBI-115 in DMSO?

A2: SBI-115 is soluble in DMSO.[4] However, the reported solubility varies between suppliers.
It is crucial to use fresh, anhydrous (water-free) DMSO, as its hygroscopic nature means it
readily absorbs moisture, which can significantly reduce the solubility of SBI-115.[3]

Quantitative Solubility Data for SBI-115 in DMSO
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. Molar
. Reported Solubility .
Supplier Concentration Notes
(mg/mL)
(mM)
Recommends using
. fresh DMSO as
Selleck Chemicals 68 199.54 ] ]
moisture absorption
reduces solubility.[3]
Sonication is
TargetMol 150 440.17
recommended.[5]
) ] N States "clear" solution
Sigma-Aldrich 2 Not Specified

at this concentration.

Q3: Why is it critical to use anhydrous DMSO for dissolving SBI-115?

A3: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[8]
[9][10] This absorbed water can significantly decrease the solubility of many organic
compounds, including SBI-115.[3][11] Using "wet" or old DMSO can lead to incomplete
dissolution, precipitation of the compound, and inaccurate concentration calculations in your
experiments.

Q4: How should | store DMSO to maintain its anhydrous state?

A4: To prevent moisture absorption, DMSO should be stored in a tightly sealed container in a
cool, dry, and well-ventilated place, away from sources of ignition.[8][12][13][14] For long-term
storage and to maintain its quality, storing under an inert gas like nitrogen or argon is
recommended.[8] It is also advisable to aliquot the DMSO into smaller, single-use vials to
minimize repeated exposure of the main stock to atmospheric moisture.

Troubleshooting Guide: SBI-115 Dissolution Issues

Problem: My SBI-115 is not fully dissolving in DMSO, or it precipitated out of solution.

This is a common issue often related to the quality of the DMSO used. Follow these
troubleshooting steps to ensure successful dissolution.
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Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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